Cas no 2138427-22-0 (1-(4-Methylpyrrolidin-3-yl)butan-2-one)

• Product Name: 1-(4-Methylpyrrolidin-3-yl)butan-2-one
• CAS No: 2138427-22-0
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 6560764
• PubChem ID: 165741516
• Update Time: 2025-05-21

1-(4-Methylpyrrolidin-3-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 2138427-22-0
• EN300-799686
• 1-(4-methylpyrrolidin-3-yl)butan-2-one
• 1-(4-Methylpyrrolidin-3-yl)butan-2-one

• Inchi： 1S/C9H17NO/c1-3-9(11)4-8-6-10-5-7(8)2/h7-8,10H,3-6H2,1-2H3
• InChI Key： MPCWWJQPLMUARB-UHFFFAOYSA-N
• SMILES： O=C(CC)CC1CNCC1C

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 29.1Ų

Additional information on 1-(4-Methylpyrrolidin-3-yl)butan-2-one

1-(4-Methylpyrrolidin-3-yl)butan-2-one: A Comprehensive Overview

The compound 1-(4-Methylpyrrolidin-3-yl)butan-2-one, identified by the CAS number 2138427-22-0, is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of cyclic ketones and has garnered significant attention in the fields of organic chemistry, pharmacology, and material science. Its structure, which includes a pyrrolidine ring substituted with a methyl group and a ketone functional group, contributes to its versatile chemical properties.

Recent studies have highlighted the potential of 1-(4-Methylpyrrolidin-3-yl)butan-2-one in drug design and development. Researchers have explored its role as a building block for constructing bioactive molecules, particularly in the synthesis of kinase inhibitors and other therapeutic agents. The compound's ability to form stable complexes with various biological targets makes it an attractive candidate for further investigation in medicinal chemistry.

In terms of synthesis, the preparation of 1-(4-Methylpyrrolidin-3-yl)butan-2-one involves a multi-step process that typically begins with the formation of the pyrrolidine ring. This is followed by functionalization at the 3-position with a methyl group and subsequent introduction of the ketone moiety. The synthesis pathway has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production.

The physical properties of this compound are also worth noting. It has a melting point of approximately 65°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. Additionally, its stability under mild conditions ensures its usability in both academic research and industrial settings.

One of the most promising applications of 1-(4-Methylpyrrolidin-3-yl)butan-2-one lies in its use as an intermediate in the synthesis of advanced materials. For instance, it has been employed in the development of high-performance polymers and coatings due to its ability to form strong intermolecular bonds. Recent advancements in polymer chemistry have demonstrated how this compound can enhance the mechanical properties of polymeric materials, making them more durable and resistant to environmental factors.

Beyond its chemical applications, this compound has also found relevance in fragrance chemistry. Its unique odor profile makes it a valuable ingredient in perfumery, where it contributes to the creation of complex aromatic blends. The growing demand for natural and synthetic fragrances has positioned this compound as an important player in the cosmetics industry.

In conclusion, 1-(4-Methylpyrrolidin-3-yl)butan-2-one, with its CAS number 2138427-22-0, is a multifaceted compound with applications spanning across various scientific disciplines. Its structural features, coupled with recent research advancements, underscore its potential for future innovations in drug discovery, materials science, and beyond.